Cas no 118876-58-7 (NBQX)

NBQX structure

Product Name:NBQX

CAS No:118876-58-7

MF:C₁₂H₈N₄O₆S

MW:336.280120849609

MDL:MFCD00274065

CID:159401

PubChem ID:3272524

Update Time:2025-04-19

NBQX Chemical and Physical Properties

Names and Identifiers

- Benzo[f]quinoxaline-7-sulfonamide,1,2,3,4-tetrahydro-6-nitro-2,3-dioxo-
- 6-Nitro-7-sulfamoylb
- 6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-Dione
- NBQX
- 1,2,3,4-Tetrahydro-6-nitro-2,3-dioxo-benzo[f]quinoxaline-7-sulfonamide hydrate FG 9202
- 6-nitro-2,3-dioxo-1,4-dihydrobenzo[f]quinoxaline-7-sulfonamide
- NBQX disodium salt hydrate
- NBQX hydrate
- FG 9202
- NBQX DISODIUM
- FG 9202 DISODIUM
- NBQX DISODIUM SALT
- NBQX hydrate disodium salt
- FG 9202 disodium salt hydrate
- NBQX DISODIUM (FG 9202) NEUROPROTECTIVE GLUTA
- 2,3-Dioxo-6-nitro-7-sulfamoylbenzo(f)quinoxaline
- 2,3-Dihydroxy-6-nitro-7-sulfamoyl-benzo(f)quinoxaline
- 6-Nitro-7-sulfamoylbenzo(f)quinoxaline-2,3-dione
- SBB066176
- 1,2,3,4-Tetrahydro-6-nitro-2,3-dioxobenzo(f)quinoxaline-8-sulfonamide
- 6-Nitro-7-sulphamoylbenzo[f]quinoxaline-2,3-dione
- 2,3-dihydroxy-6-nitro-7-sulfamoylbenzo(f)quinoxaline
- 2,3
- AKOS005066691
- AKOS015895698
- FG-9202
- HMS3411G09
- FG 9202 disodium salt hydrate
- C12H8N4O6S
- GTPL4264
- EX-A3513
- SR-01000597617-1
- BRD-K11796549-001-02-9
- NCGC00024559-01
- 6-nitro-2,3-dioxo-1H,2H,3H,4H-benzo[f]quinoxaline-7-sulfonamide
- 6-Nitro-2,3-dioxo-1,2,3,4-tetrahydro-benzo[f]quinoxaline-7-sulfonic acid amide
- CS-0003737
- CHEBI:31073
- HMS3266I19
- HMS3675G09
- MB01584
- 2,3-Dioxo-6-nitro-1,2,3,4-tetrahydrobenzo[f]quinoxaline-7-sulfonamide
- Benzo(f)quinoxaline-7-sulfonamide, 1,2,3,4-tetrahydro-6-nitro-2,3-dioxo-
- 1,2,3,4-Tetrahydro-6-nitro-2,3-dioxo-benzo[f]quinoxaline-7-sulfonamide hydrate
- 118876-58-7
- BPBio1_001312
- NBQX (FG9202)
- Biomol-NT_000220
- BDBM50207594
- 6-Nitro-2,3-dioxo-1,2,3,4,4a,10b-hexahydro-benzo[f]quinoxaline-7-sulfonic acid amide
- FT-0621269
- 8LZ6Q43V2S
- 2,3-Dioxo-6-nitro-7-sulfamoylbenzo[f]quinoxaline
- Lopac0_000912
- 1,2,3,4-Tetrahydro-6-nitro-2,3-dioxo-benzo[f]quinoxaline-7-sulfonamide disodium salt hydrate
- BRD-K47717570-304-01-5
- 2,3-Dihydroxy-6-nitro-benzo[f]quinoxaline-7-sulfonic acid amide
- NCGC00024559-02
- DTXSID60152256
- 6-Nitro-2,3-dioxo-1,2,3,4-tetrahydro-benzo[f]quinoxaline-7-sulfinic acid amide
- CHEMBL222519
- Benzo[f]quinoxaline-7-sulfonamide, 1,2,3,4-tetrahydro-6-nitro-2,3-dioxo-
- A11933
- SR-01000597617
- HY-15068
- 6-nitro-2,3-dioxo-1,2,3,4-tetrahydrobenzo[f]quinoxaline-7-sulfonamide
- BRD-K11796549-001-01-1
- 1,2,3,4-tetrahydro-6-nitro-2,3-dioxobenzo[f]quinoxaline-7-sulfonamide
- UQNAFPHGVPVTAL-UHFFFAOYSA-N
- 2,3-DIHYDROXY-6-NITROBENZO[F]QUINOXALINE-7-SULFONAMIDE
- 6-Nitro-2,3-dioxo-2,3-dihydro-benzo[f]quinoxaline-7-sulfonic acid amide
- UNII-8LZ6Q43V2S
- 2,3-dihydroxy-6-nitro-7-sulphamoyl-benzo[f]quinoxaline
- s9686
- 2,3-Dioxo-6-nitro-1,2,3,4-tetrahydrobenzo[f]quinoxaline -7-sulfonamide
- AC-36382
- Q972076
- Tocris-0373
- HB0442
- SCHEMBL120375
- BCP27821
- MFCD11046016
- BN167535
- 3-Hydroxy-6-nitro-7-sulfamoyl-benzo[f]quinoxalin-2-ol anion
- FG9202
- BRD-K11796549-001-04-5
- NBQX?
- AE-641/00585037
- 6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-dione; NBQX
- BRD-K11796549-304-01-9
- MDL： MFCD00274065
- Inchi： 1S/C12H8N4O6S/c13-23(21,22)8-3-1-2-5-9(8)7(16(19)20)4-6-10(5)15-12(18)11(17)14-6/h1-4H,(H,14,17)(H,15,18)(H2,13,21,22)
- InChI Key： UQNAFPHGVPVTAL-UHFFFAOYSA-N
- SMILES： S(C1=CC=CC2=C3C(=CC(=C21)[N+](=O)[O-])NC(C(N3)=O)=O)(N)(=O)=O

Computed Properties

Exact Mass: 336.01600
Monoisotopic Mass: 336.016
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 653
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 0.1
Topological Polar Surface Area: 173

Experimental Properties

Color/Form: Yellow solid
Density: 1.713±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 361°C
Boiling Point: 613.386°C at 760 mmHg
Flash Point: 324.764°C
Refractive Index: 1.6000 (estimate)
Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
Stability/Shelf Life: Freezer at -20°C
PSA: 180.08000
LogP: 2.22950
Solubility: methanol

NBQX Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/37/38
Safety Term：S26-36

NBQX Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC11406-100 mg	NBQX	118876-58-7	>98%	100mg	$550.0	2022-02-28
DC Chemicals	DC11406-250 mg	NBQX	118876-58-7	>98%	250mg	$950.0	2022-02-28
DC Chemicals	DC11406-1 g	NBQX	118876-58-7	>98%	1g	$1850.0	2022-02-28
Fluorochem	M02152-10mg	NBQX	118876-58-7	>98%	10mg	￡120.00	2022-02-28
Fluorochem	M02152-50mg	NBQX	118876-58-7	>98%	50mg	￡463.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR354-20mg	NBQX	118876-58-7	97%	20mg	3682.0CNY	2021-07-15
TRC	N550000-10mg	6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-Dione	118876-58-7		10mg	$ 123.00	2023-09-06
TRC	N550000-25mg	6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-Dione	118876-58-7		25mg	$ 201.00	2023-09-06
TRC	N550000-100mg	6-Nitro-7-sulfamoylbenzo[f]quinoxaline-2,3-Dione	118876-58-7		100mg	$ 828.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UR354-25mg	NBQX	118876-58-7	97%	25mg	4583CNY	2021-05-07